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Compound of Interest

Compound Name: Guvacoline hydrochloride

Cat. No.: B1663003

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
Guvacoline hydrochloride. The following procedures are designed to minimize risk and
ensure a safe laboratory environment. Adherence to these protocols is critical for all personnel
involved in the handling of this compound.

Hazard Identification and Safety Data Summary

Guvacoline hydrochloride is a pyridine alkaloid that requires careful handling due to its
potential health effects. It is classified as harmful if swallowed, and can cause skin, eye, and
respiratory tract irritation[1][2]. All personnel must be familiar with the hazards and safety
precautions outlined in the Safety Data Sheet (SDS) before commencing any work with this

substance.
Hazard Classification GHS Hazard Statement
Acute Oral Toxicity H302: Harmful if swallowed[2][3]
Skin Corrosion/Irritation H315: Causes skin irritation[1][2]
Serious Eye Damage/Irritation H319: Causes serious eye irritation[1][2]
Specific Target Organ Toxicity H335: May cause respiratory irritation[1][2]
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Physical and Chemical Properties

Molecular Formula C7H11NO:2 - HCI[3]
Molecular Weight 177.63 g/mol [3]
Appearance Crystalline solid

Water: 36 mg/mL, DMSO: 36 mg/mL, Ethanol:

Solubility 36 mg/mL[A4]

Note: No specific occupational exposure limits (OELS), such as Threshold Limit Value (TLV) or
Permissible Exposure Limit (PEL), have been established for Guvacoline hydrochloride.
Therefore, it is imperative to minimize exposure through the consistent use of engineering
controls and personal protective equipment.

Operational Plan: Step-by-Step Guidance for Safe
Handling

This section details the procedural steps for safely managing Guvacoline hydrochloride from

receipt to use.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
If the container is compromised, do not open it. Isolate the package in a designated
hazardous material area and follow your institution's spill response protocol.

o Labeling: Ensure the container is clearly labeled with the chemical name, hazard pictograms,

and date of receipt.

o Storage: Store Guvacoline hydrochloride in a tightly sealed, light-resistant container in a
cool, dry, and well-ventilated area[5]. Keep it segregated from incompatible materials such as
strong oxidizing agents, strong bases, acid chlorides, and acid anhydrides[6]. The storage
area should be clearly marked as containing hazardous chemicals.

Preparation and Handling
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o Designated Area: All handling of Guvacoline hydrochloride, especially of the powdered
form, should be conducted in a designated area, such as a certified chemical fume hood, to
minimize inhalation exposure.

o Personal Protective Equipment (PPE): The following PPE is mandatory when handling
Guvacoline hydrochloride:

o Gloves: Wear two pairs of nitrile or neoprene chemotherapy-grade gloves. Change gloves
immediately if they become contaminated, torn, or punctured.

o Gown: A disposable, low-permeability gown with long sleeves and tight-fitting cuffs is
required.

o Eye and Face Protection: Use safety goggles and a face shield to protect against splashes
and dust.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved
respirator (e.g., N95 or higher) is recommended.

o Weighing: To prevent the generation of airborne dust, weigh the solid compound carefully
within the fume hood. Use a dedicated, clean weighing vessel.

e Solution Preparation: When preparing solutions, add the solid Guvacoline hydrochloride to
the solvent slowly to avoid splashing. If sonication is required for dissolution, ensure the
container is securely capped.

Spill Response

In the event of a spill, follow these procedures immediately:

Evacuate: Alert personnel in the immediate area and evacuate the contaminated space.

Isolate: Secure the area to prevent unauthorized entry.

Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

Personal Protective Equipment: Before attempting to clean the spill, don the appropriate
PPE as described above.
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e Containment and Cleanup:

o For solid spills, gently cover the material with an absorbent, inert material (e.g.,
vermiculite, sand, or earth). Do not use dry sweeping methods that can create dust.

o For liquid spills, absorb the solution with an inert, non-combustible absorbent material.

o Carefully collect the absorbed material and spilled substance using non-sparking tools and
place it into a clearly labeled, sealed container for hazardous waste disposal.

o Decontamination: Decontaminate the spill area and any affected equipment with a suitable
cleaning agent (e.g., a detergent solution followed by a rinse with water). All cleaning
materials should be disposed of as hazardous waste.

Disposal Plan
Proper disposal of Guvacoline hydrochloride and associated contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

o Waste Segregation: All waste materials containing Guvacoline hydrochloride, including
unused product, contaminated PPE, and spill cleanup materials, must be segregated from
general laboratory waste.

o Waste Containers: Use designated, leak-proof, and clearly labeled hazardous waste
containers. The label should include the chemical name and associated hazards.

o Disposal Method: Dispose of Guvacoline hydrochloride waste through a licensed
hazardous waste disposal contractor. Do not dispose of this chemical down the drain or in
the regular trash. Follow all local, state, and federal regulations for chemical waste disposal.

Visual Workflow for Safe Handling of Guvacoline
Hydrochloride

The following diagram illustrates the key steps and decision points in the safe handling
workflow for Guvacoline hydrochloride.
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Caption: Safe handling workflow for Guvacoline hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Guvacine Hydrochloride | C6H10CINO2 | CID 11957555 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. file.medchemexpress.com [file.medchemexpress.com]

3. Guvacoline hydrochloride phyproof® Reference Substance | Sigma-Aldrich
[sigmaaldrich.com]

4. selleckchem.com [selleckchem.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Guvacoline Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663003#personal-protective-equipment-for-
handling-guvacoline-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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